Cas no 1361575-61-2 (6-Amino-5-(perchlorophenyl)nicotinic acid)

• Product Name: 6-Amino-5-(perchlorophenyl)nicotinic acid
• CAS No: 1361575-61-2
• MF: C₁₂H₅Cl₅N₂O₂
• MW: 386.445297956467
• CID: 4969236
• Update Time: 2025-06-09

6-Amino-5-(perchlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(perchlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl5N2O2/c13-6-5(7(14)9(16)10(17)8(6)15)4-1-3(12(20)21)2-19-11(4)18/h1-2H,(H2,18,19)(H,20,21)
• InChI Key： GJNPIKKBVTUTMT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(N)=NC=C(C(=O)O)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 4.8
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(perchlorophenyl)nicotinic acid

Recent Advances in the Study of 6-Amino-5-(perchlorophenyl)nicotinic acid (CAS: 1361575-61-2)

The compound 6-Amino-5-(perchlorophenyl)nicotinic acid (CAS: 1361575-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique perchlorophenyl and amino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and potential uses in drug development.

One of the key areas of research has been the optimization of synthetic routes for 6-Amino-5-(perchlorophenyl)nicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved a final yield of over 85%. This advancement is critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 6-Amino-5-(perchlorophenyl)nicotinic acid exhibits strong inhibitory effects on tyrosine kinase activity, which is implicated in various cancers. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target enzyme, providing a foundation for future drug design efforts.

Additionally, the pharmacokinetic properties of 6-Amino-5-(perchlorophenyl)nicotinic acid have been explored in preclinical models. A recent report in the European Journal of Pharmaceutical Sciences (2024) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The findings indicated favorable oral bioavailability and moderate plasma half-life, suggesting its suitability for further development as an oral therapeutic agent. However, the study also noted the need for additional optimization to address certain metabolic stability issues.

Beyond its therapeutic potential, 6-Amino-5-(perchlorophenyl)nicotinic acid has also been studied for its applications in chemical biology. Researchers have utilized the compound as a building block for the synthesis of more complex molecules with diverse biological activities. A 2023 paper in Chemical Communications described the use of this compound in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. This application underscores the versatility of 6-Amino-5-(perchlorophenyl)nicotinic acid in both therapeutic and diagnostic contexts.

In conclusion, the recent research on 6-Amino-5-(perchlorophenyl)nicotinic acid (CAS: 1361575-61-2) highlights its multifaceted potential in drug discovery and chemical biology. Advances in synthesis, biological activity, and pharmacokinetics have positioned this compound as a promising candidate for further investigation. Future studies should focus on addressing the remaining challenges, such as metabolic stability and in vivo efficacy, to fully realize its therapeutic potential.